Cas no 558479-16-6 ((S)-2-Ethylpiperidine hydrochloride)

• Product Name: (S)-2-Ethylpiperidine hydrochloride
• CAS No: 558479-16-6
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD28165866
• CID: 2093786
• PubChem ID: 69369471
• Update Time: 2025-05-22

(S)-2-Ethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Ethylpiperidine hydrochloride
• (S)-2-Ethylpiperidine HCl
• AK165909
• HFEDNVOKYCDBFD-FJXQXJEOSA-N
• (2S)-2-ethylpiperidine hydrochloride
• (S)-(+)-2-ethylpiperidine hydrochloride
• AX8274719
• LS-1007
• AKOS025141984
• MFCD28165866
• (S)-2-Ethylpiperidinehydrochloride
• (S)-2-Ethylpiperidine hydrochloride, 95%
• DB-146153
• Y10393
• SCHEMBL5245407
• 558479-16-6
• (2S)-2-ethylpiperidine;hydrochloride
• CS-0153901
• 890-559-4

• MDL： MFCD28165866
• Inchi： 1S/C7H15N.ClH/c1-2-7-5-3-4-6-8-7;/h7-8H,2-6H2,1H3;1H/t7-;/m0./s1
• InChI Key： HFEDNVOKYCDBFD-FJXQXJEOSA-N
• SMILES： Cl.N1CCCC[C@@H]1CC

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

(S)-2-Ethylpiperidine hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on (S)-2-Ethylpiperidine hydrochloride

Professional Introduction to (S)-2-Ethylpiperidine Hydrochloride (CAS No. 558479-16-6)

(S)-2-Ethylpiperidine hydrochloride, with the CAS registry number 558479-16-6, is a significant compound in the field of organic chemistry and pharmaceuticals. This compound, also referred to as S-(2-ethylpiperidinyl) hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with an ethyl group at the 2-position and a hydrochloride counterion, which contributes to its stability and solubility characteristics.

The synthesis of (S)-2-Ethylpiperidine hydrochloride involves advanced stereochemical control to ensure the correct configuration at the chiral center. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound. The process typically involves the use of chiral catalysts or resolution techniques to achieve high enantiomeric excess, which is crucial for its application in pharmaceuticals where stereochemistry plays a pivotal role in biological activity.

In terms of chemical properties, (S)-2-Ethylpiperidine hydrochloride exhibits a melting point of approximately 210°C and is soluble in water and various organic solvents. Its pKa value is around 10.5, indicating moderate basicity, which is advantageous for its role as a buffering agent or in reactions requiring nucleophilic attack. The compound's stability under different pH conditions and temperature variations has been extensively studied, making it suitable for diverse industrial and laboratory applications.

The biological activity of (S)-2-Ethylpiperidine hydrochloride has been explored in recent studies, particularly in the context of its potential as a drug candidate. Research has shown that this compound exhibits moderate inhibitory effects on certain enzymes, such as acetylcholinesterase, which is implicated in neurodegenerative diseases like Alzheimer's. Additionally, it has demonstrated anti-inflammatory properties in vitro, suggesting its potential use in treating inflammatory conditions.

One of the most promising applications of (S)-2-Ethylpiperidine hydrochloride lies in its role as a building block for more complex molecules. Its chiral center provides an excellent platform for constructing bioactive compounds with specific stereochemical requirements. Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the development of derivatives that exhibit enhanced pharmacokinetic profiles and improved bioavailability.

In conclusion, (S)-2-Ethylpiperidine hydrochloride (CAS No. 558479-16-6) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in the ongoing quest for novel therapeutic agents.